Cas no 1804485-60-6 (2-(Aminomethyl)-4-cyano-6-(difluoromethyl)-3-fluoropyridine)

• Product Name: 2-(Aminomethyl)-4-cyano-6-(difluoromethyl)-3-fluoropyridine
• CAS No: 1804485-60-6
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4872474
• Update Time: 2025-05-24

2-(Aminomethyl)-4-cyano-6-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-cyano-6-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C8H6F3N3/c9-7-4(2-12)1-5(8(10)11)14-6(7)3-13/h1,8H,3,13H2
• InChI Key： IQSFBCNHASCUAV-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=C(C(F)F)N=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.2
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-4-cyano-6-(difluoromethyl)-3-fluoropyridine

2-(Aminomethyl)-4-cyano-6-(difluoromethyl)-3-fluoropyridine: A Comprehensive Overview

The compound 2-(Aminomethyl)-4-cyano-6-(difluoromethyl)-3-fluoropyridine (CAS No. 1804485-60-6) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes an aminomethyl group at position 2, a cyano group at position 4, a difluoromethyl group at position 6, and a fluoro group at position 3. These substituents contribute to its distinct chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving precise control of reaction conditions. The synthesis typically begins with the preparation of the pyridine ring, followed by the introduction of the substituents in a specific order to avoid unwanted side reactions. The aminomethyl group is introduced via nucleophilic substitution or reductive amination, while the cyano group is incorporated using cyanation techniques such as the Sandmeyer reaction or other modern methods. The difluoromethyl group is introduced via electrophilic substitution or through the use of fluorinated intermediates.

The structural features of 2-(Aminomethyl)-4-cyano-6-(difluoromethyl)-3-fluoropyridine make it an attractive candidate for various applications. The presence of multiple electronegative groups (e.g., cyano and fluoro) imparts high polarity to the molecule, enhancing its solubility in polar solvents and its ability to participate in hydrogen bonding. This property is particularly advantageous in drug design, where solubility and bioavailability are critical factors. Additionally, the aminomethyl group provides a site for further functionalization, enabling the creation of derivatives with tailored properties.

Recent studies have highlighted the potential of this compound as a building block for advanced materials. For instance, its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. The cyano group, being a strong electron-withdrawing group, can modulate the electronic properties of the molecule, making it suitable for use in organic electronics and optoelectronic devices.

In terms of biological activity, 2-(Aminomethyl)-4-cyano-6-(difluoromethyl)-3-fluoropyridine has shown promising results in preliminary assays targeting various disease-related pathways. For example, it has demonstrated inhibitory activity against key enzymes involved in inflammation and cancer progression. The fluoro group, known for its lipophilic nature, enhances membrane permeability, potentially improving drug delivery efficiency.

The environmental impact of this compound is another area of interest. Recent research has focused on its degradation pathways under various conditions, including aerobic and anaerobic biodegradation. The presence of stable functional groups such as cyano and fluoro suggests that the compound may have a relatively long persistence in certain environments, necessitating careful consideration during its application and disposal.

In conclusion, 2-(Aminomethyl)-4-cyano-6-(difluoromethyl)-3-fluoropyridine (CAS No. 1804485-60-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and related fields.